Cas no 1431963-83-5 (3-Chloro-4-(3-methylpiperidin-1-yl)aniline;dihydrochloride)

• Product Name: 3-Chloro-4-(3-methylpiperidin-1-yl)aniline;dihydrochloride
• CAS No: 1431963-83-5
• MF: C₁₂H₁₉Cl₃N₂
• MW: 297.651660203934
• MDL: MFCD25371007
• CID: 4700060
• Update Time: 2025-05-19

3-Chloro-4-(3-methylpiperidin-1-yl)aniline;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(3-methylpiperidin-1-yl)aniline dihydrochloride
• 3-Chloro-4-(3-methylpiperidin-1-yl)aniline;dihydrochloride

• MDL： MFCD25371007
• Inchi： 1S/C12H17ClN2.2ClH/c1-9-3-2-6-15(8-9)12-5-4-10(14)7-11(12)13;;/h4-5,7,9H,2-3,6,8,14H2,1H3;2*1H
• InChI Key： XABMTYXFECIVLE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CCCC(C)C1)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 29.3

Additional information on 3-Chloro-4-(3-methylpiperidin-1-yl)aniline;dihydrochloride

Comprehensive Overview of 3-Chloro-4-(3-methylpiperidin-1-yl)aniline Dihydrochloride (CAS No. 1431963-83-5)

3-Chloro-4-(3-methylpiperidin-1-yl)aniline dihydrochloride (CAS 1431963-83-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and aniline substructures, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and functional groups that enable diverse chemical modifications.

The compound’s molecular structure features a chloro-substituted aniline moiety linked to a 3-methylpiperidine ring, which enhances its binding affinity to biological targets. This structural motif is frequently explored in the development of central nervous system (CNS) therapeutics, as piperidine derivatives are known to modulate neurotransmitter receptors. Recent studies highlight its relevance in addressing neurodegenerative diseases and pain management, aligning with growing public interest in mental health and chronic pain solutions.

From a synthetic chemistry perspective, 3-Chloro-4-(3-methylpiperidin-1-yl)aniline dihydrochloride is valued for its role in cross-coupling reactions and catalyzed transformations. Its dihydrochloride salt form improves solubility and stability, making it suitable for high-throughput screening and combinatorial chemistry. These properties are crucial for modern drug development pipelines, where efficiency and reproducibility are paramount.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for this compound to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable manufacturing, a topic frequently searched by professionals and academics. Optimized protocols using biocatalysts or flow chemistry techniques are being explored to enhance its scalability.

The compound’s analytical characterization is another area of focus. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are employed to ensure purity and structural integrity. Quality control is essential for applications in preclinical studies, where consistency directly impacts experimental outcomes. Discussions on QC/QA methodologies for such intermediates are prevalent in online forums and scientific databases.

Beyond pharmaceuticals, 1431963-83-5 has potential applications in material science, particularly in designing functional polymers or ligands for catalysis. Its aromatic and heterocyclic components contribute to electronic properties useful in optoelectronic materials, a field gaining traction due to demand for renewable energy technologies.

In summary, 3-Chloro-4-(3-methylpiperidin-1-yl)aniline dihydrochloride exemplifies the intersection of medicinal chemistry and industrial innovation. Its multifaceted applications, coupled with ongoing research into sustainable synthesis and advanced characterization, position it as a compound of enduring scientific and commercial relevance.